Cas no 99366-82-2 (Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-
• CAS No: 99366-82-2
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• CID: 4382174
• PubChem ID: 13515586
• Update Time: 2025-04-24

Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-
• 3-chloro-5-(2,2,2-trifluoroethoxy)benzonitrile
• 99366-82-2
• AKOS040803683

• Inchi： 1S/C9H5ClF3NO/c10-7-1-6(4-14)2-8(3-7)15-5-9(11,12)13/h1-3H,5H2
• InChI Key： HUUUMQRKANVAJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 235.0011760Da
• Monoisotopic Mass: 235.0011760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų